PZ-II-029
PZ-II-029
PZ-II-029 is a α6β3γ2-selective GABAA channel modulator.
Brand Name:
Vulcanchem
CAS No.:
164025-44-9
VCID:
VC0540784
InChI:
InChI=1S/C18H15N3O3/c1-23-12-5-3-11(4-6-12)21-18(22)15-10-19-16-9-13(24-2)7-8-14(16)17(15)20-21/h3-10,20H,1-2H3
SMILES:
COC1=CC=C(C=C1)N2C(=O)C3=CN=C4C=C(C=CC4=C3N2)OC
Molecular Formula:
C18H15N3O3
Molecular Weight:
321.336
PZ-II-029
CAS No.: 164025-44-9
Inhibitors
VCID: VC0540784
Molecular Formula: C18H15N3O3
Molecular Weight: 321.336
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 164025-44-9 |
|---|---|
| Product Name | PZ-II-029 |
| Molecular Formula | C18H15N3O3 |
| Molecular Weight | 321.336 |
| IUPAC Name | 7-methoxy-2-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinolin-3-one |
| Standard InChI | InChI=1S/C18H15N3O3/c1-23-12-5-3-11(4-6-12)21-18(22)15-10-19-16-9-13(24-2)7-8-14(16)17(15)20-21/h3-10,20H,1-2H3 |
| Standard InChIKey | IPYGULVOAIXELM-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)N2C(=O)C3=CN=C4C=C(C=CC4=C3N2)OC |
| Appearance | Solid powder |
| Description | PZ-II-029 is a α6β3γ2-selective GABAA channel modulator. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PZ-II-029; PZII-029; PZ II-029; PZ-II029; PZII029; PZ II029; |
| Reference | Varagic et al (2013) Subtype selectivity of α+β- site ligands of GABAA receptors: identification of the first highly specific positive modulators at α6β2/3γ2 receptors. Br.J.Pharmacol. 169 384 PMID: 23472935 |
| PubChem Compound | 10426200 |
| Last Modified | Nov 11 2021 |
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